3,3'-[1,4-phenylenebis(oxy)]bis{1-[(4-bromophenyl)amino]-2-propanol}

• IUPAC Name: 1-(4-bromoanilino)-3-[4-[3-(4-bromoanilino)-2-hydroxypropoxy]phenoxy]propan-2-ol
• InChI: InChI=1S/C24H26Br2N2O4/c25-17-1-5-19(6-2-17)27-13-21(29)15-31-23-9-11-24(12-10-23)32-16-22(30)14-28-20-7-3-18(26)4-8-20/h1-12,21-22,27-30H,13-16H2
• InChI Key: BYNZSORSJFQOJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NCC(COC2=CC=C(C=C2)OCC(CNC3=CC=C(C=C3)Br)O)O)Br
• Molecular Formula: C24H26Br2N2O4
• Molecular Weight: 566.3 g/mol

Description

3,3'-[1,4-phenylenebis(oxy)]bis{1-[(4-bromophenyl)amino]-2-propanol} is a chemical compound that is widely used in scientific research. It is a chiral compound that has two enantiomers, and it has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3,3'-[1,4-phenylenebis(oxy)]bis{1-[(4-bromophenyl)amino]-2-propanol} is not fully understood. It has been found to interact with various enzymes and receptors in the body, including acetylcholinesterase and dopamine receptors. It has also been found to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
3,3'-[1,4-phenylenebis(oxy)]bis{1-[(4-bromophenyl)amino]-2-propanol} has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and to protect against oxidative stress and inflammation. It has also been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3,3'-[1,4-phenylenebis(oxy)]bis{1-[(4-bromophenyl)amino]-2-propanol} in lab experiments is its high purity and stability. It is also relatively easy to synthesize and has a well-established synthesis method. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3,3'-[1,4-phenylenebis(oxy)]bis{1-[(4-bromophenyl)amino]-2-propanol}. One direction is to further investigate its potential therapeutic effects for cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to explore its use as a chiral selector in chromatography and as a ligand in asymmetric synthesis. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects.
In conclusion, 3,3'-[1,4-phenylenebis(oxy)]bis{1-[(4-bromophenyl)amino]-2-propanol} is a chiral compound that has various biochemical and physiological effects. It has been used in scientific research for its potential therapeutic effects, as well as in chromatography and asymmetric synthesis. Further research is needed to fully understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis of 3,3'-[1,4-phenylenebis(oxy)]bis{1-[(4-bromophenyl)amino]-2-propanol} involves the reaction of 4-bromoaniline with 1,4-bis(chloromethyl)benzene in the presence of a base. The resulting intermediate is then treated with 2-propanol to yield the final product. The synthesis method is relatively straightforward and yields a high purity product.

Scientific Research Applications

3,3'-[1,4-phenylenebis(oxy)]bis{1-[(4-bromophenyl)amino]-2-propanol} has been used in various scientific research applications. It has been found to have potential therapeutic effects for cancer, Alzheimer's disease, and Parkinson's disease. It has also been used as a chiral selector in chromatography and as a ligand in asymmetric synthesis.